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Compound of Interest

Compound Name: BC11-38

Cat. No.: B1667834 Get Quote

Essential Safety and Handling Guide for BC11-38
This document provides immediate, essential safety, handling, and disposal information for

BC11-38, a selective phosphodiesterase (PDE) 11 inhibitor. The following procedures are

designed to ensure the safe handling of this compound by researchers, scientists, and drug

development professionals in a laboratory setting.

Physicochemical and Biological Data
The following table summarizes the key quantitative data for BC11-38.
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Property Value Reference

Chemical Name

6,7-Dihydro-3-phenyl-2-

(propylthio)thieno[3,2-

d]pyrimidin-4(3H)one

CAS Number 686770-80-9 [1]

Molecular Formula C₁₅H₁₆N₂OS₂ [1]

Molecular Weight 304.43 g/mol [1]

Purity ≥98%

IC₅₀ for PDE11 0.28 µM [1][2]

IC₅₀ for PDE1-10 >100 µM [1][2]

Solubility
- Soluble to 100 mM in DMSO-

Soluble to 20 mM in ethanol

Storage Temperature
+4°C or -20°C (stored under

nitrogen)
[1]

Operational Plan: Safe Handling and Disposal
While the Safety Data Sheet (SDS) for BC11-38 indicates that the substance is not classified

as hazardous under the Globally Harmonized System (GHS) and has low reactivity ratings,

adherence to standard laboratory safety protocols is essential.

Personal Protective Equipment (PPE)
As a matter of best practice for handling any chemical agent in a research environment, the

following PPE should be worn:

Eye Protection: CSA-approved safety glasses or goggles.[3]

Hand Protection: Standard laboratory nitrile or latex gloves.

Body Protection: A standard laboratory coat.
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Handling and Experimental Protocol
a. Receiving and Storage:

Upon receipt, verify the container is intact and properly labeled.

Store the compound at +4°C for short-term storage or at -20°C under nitrogen for long-term

storage.[1]

b. Preparation of Stock Solutions:

General: All weighing and solution preparation should be conducted in a well-ventilated area

or a chemical fume hood to minimize potential inhalation.

DMSO Stock Solution: BC11-38 is soluble in DMSO up to 100 mM. For a 10 mM stock

solution, for example, dissolve 3.04 mg of BC11-38 in 1 mL of DMSO. Use of an ultrasonic

bath may be necessary to ensure complete dissolution.[1]

Ethanol Stock Solution: The compound is soluble in ethanol up to 20 mM.

In Vivo Formulation: For animal studies, a working solution can be prepared by adding 10%

DMSO stock solution to 90% corn oil.[1][2] For example, to prepare 1 mL of working solution,

add 100 μL of a DMSO stock to 900 μL of corn oil and mix thoroughly.[2]

c. General Use:

Avoid generating dust when handling the solid form.

Use properly calibrated equipment for all measurements.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan
Waste Collection: Collect all waste materials containing BC11-38, including empty vials,

contaminated PPE, and unused solutions, in a designated and clearly labeled hazardous

waste container.
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Disposal Method: Dispose of chemical waste in accordance with local, state, and federal

environmental regulations. Do not allow the product to enter sewers or ground water.

Safe Handling Workflow
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Diagram 1: Safe Handling Workflow for BC11-38
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Caption: A workflow for the safe handling of BC11-38 from receipt to disposal.
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Emergency Response Plan
Although BC11-38 is not classified as a hazardous substance, it is crucial to be prepared for

accidental exposure.

General Advice: In case of any doubt or if symptoms persist, seek medical advice.

After Inhalation: Move the affected person to fresh air. Consult a doctor if complaints arise.

After Skin Contact: Generally, the product does not irritate the skin. Wash the affected area

with soap and water.

After Eye Contact: Rinse the opened eye for several minutes under running water.

After Swallowing: If symptoms persist, consult a doctor.

Spills: For small spills, pick up the material mechanically and place it in a suitable container

for disposal. Avoid creating dust. Prevent the substance from entering drains or waterways.

Emergency Response Logic
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Diagram 2: Emergency Response Plan for BC11-38
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Caption: A decision-making diagram for responding to an exposure event involving BC11-38.

Biological Activity and Signaling Pathway
BC11-38 is a potent and selective inhibitor of phosphodiesterase 11 (PDE11).[2] By inhibiting

PDE11, BC11-38 prevents the degradation of cyclic adenosine monophosphate (cAMP). The

resulting elevation in intracellular cAMP levels leads to the activation of Protein Kinase A (PKA),

which in turn mediates the phosphorylation of Activating Transcription Factor 1 (ATF-1).[1][2] In

H295R human adenocarcinoma cells, this cascade ultimately increases cortisol production.[1]

[2]
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BC11-38 Signaling Pathway

Diagram 3: BC11-38 Signaling Pathway
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Caption: The inhibitory effect of BC11-38 on PDE11 leads to increased cortisol production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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